Cas no 65399-02-2 (7-Methylisoindolin-1-one)

7-Methylisoindolin-1-one Properties

Names and Identifiers

• 7-Methylisoindolin-1-one
• 7-methyl-2,3-dihydroisoindol-1-one
• 7-Methyl-2,3-dihydroisoindole-1-one
• 7-methyl-2,3-dihydro-isoindol-1-one
• 7-Methylisoindolin-1-on
• 7-Methylisoindolinone
• AK129619
• CTK8J8750
• KB-46533
• RL04485
• +Expand

• MDL： MFCD09701275
• InChIKey： QUTSDZPSPCZXQP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-6-3-2-4-7-5-10-9(11)8(6)7/h2-4H,5H2,1H3,(H,10,11)
• SMILES： O=C1NCC2=C1C(C)=CC=C2

Computed Properties

• Exact Mass: 147.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 11

Experimental Properties

• PSA: 29.1
• Solubility: Slightly soluble (4 g/l) (25 º C),
• Density: 1.155±0.06 g/cm3 (20 ºC 760 Torr),